Cas no 39891-44-6 ( )

• Product Name: &nbsp
• CAS No: 39891-44-6
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 925026
• PubChem ID: 285620
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• dipropyl pyridine-3,5-dicarboxylate
• AC1L63GI
• AC1Q2Y7H
• AC1Q66MQ
• AG-J-40820
• AR-1I6286
• CTK4I2054
• dipropyl 3,5-pyridinedicarboxylate
• NSC142641
• pyridine-3,5-dicarboxylic acid dipropyl ester
• SureCN6261377
• DTXSID90301371
• NSC-142641
• SCHEMBL6261377
• 39891-44-6
• NSC 142641
• AKOS024323233
•  

• Inchi： 1S/C13H17NO4/c1-3-5-17-12(15)10-7-11(9-14-8-10)13(16)18-6-4-2/h7-9H,3-6H2,1-2H3
• InChI Key： ZNNKQZCHFVLTNK-UHFFFAOYSA-N
• SMILES： O(C(C1C=NC=C(C(=O)OCCC)C=1)=O)CCC

Computed Properties

• Exact Mass: 251.11581
• Monoisotopic Mass: 251.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.119
• Boiling Point: 332.2°C at 760 mmHg
• Flash Point: 154.7°C
• Refractive Index: 1.503
• PSA: 65.49
• LogP: 2.21520